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Compound of Interest |

4-(2-Methoxyethoxy)-2-
Compound Name:
methylbenzoic acid

Cat. No.: B7935825

Get Quote

Executive Summary

Compound: 4-(2-Methoxyethoxy)-2-methylbenzoic acid CAS: 1351690-32-8 Role: Critical
intermediate for pharmaceutical synthesis; structural hybrid of 4-methoxy-2-methylbenzoic acid
and 4-(2-methoxyethoxy)benzoic acid.

Technical Challenge: Unlike commaoditized reagents, specific thermochemical data (Enthalpy of
Fusion, Heat Capacity) for this intermediate is often proprietary or absent from public registries.
Inaccurate thermodynamic assumptions during process scale-up can lead to uncontrolled
polymorphs, oiling out during crystallization, or thermal decomposition during drying.

Guide Scope: This document provides a first-principles characterization framework. It
establishes baseline physicochemical estimates based on structural analogs and defines self-
validating experimental protocols (DSC, TGA, Solubility Mapping) required to generate the
missing thermodynamic data necessary for Quality by Design (QbD) process development.

Physicochemical Profile
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Molecular Identity

Property Data
IUPAC Name 4-(2-methoxyethoxy)-2-methylbenzoic acid
CAS Number 1351690-32-8

Molecular Formula

Molecular Weight

210.23 g/mol

Structural Features

Benzoic acid core; ortho-methyl group (steric
rigidity); para-methoxyethoxy chain (flexible
linker).[1]

Predicted & Analogous Thermochemical Data

Data derived from structural analogs (4-Methoxy-2-methylbenzoic acid, CAS 6245-57-4) and

QSPR modeling.
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Parameter Estimated Range Rationale for Estimate

The ortho-methyl group

typically raises

Melting Point ( (vs. un-substituted), while the
145 - 165 °C flexible methoxyethoxy tail
) lowers

relative to the rigid methoxy
analog (177-181 °C).

Typical range for para-alkoxy
benzoic acids; the ortho-methyl

pKa (Acid) 42+0.2 has minimal electronic effect
on acidity but may influence

solvation.

Moderate lipophilicity; soluble
LogP (Octanol/Water) 1.8-22 in alcohols/esters, sparingly
soluble in water.

Enthalpy of Fusion ( Estimated based on typical

25 — 35 kJ/mol entropy of fusion for semi-rigid

) aromatic acids.

Decomposition ( Benzoic acids are generally

> 200 °C stable; decarboxylation is the

) primary risk at high T.

Thermochemical Characterization Protocols

To ensure process safety and crystallization control, the following protocols must be executed
to replace estimates with empirical data.

Phase Transition Thermodynamics (DSC)

Objective: Determine exact Melting Point (

), Enthalpy of Fusion (
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), and screen for Polymorphism.

Protocol:

 Instrument: Differential Scanning Calorimeter (e.g., TA Instruments DSC2500 or Mettler
Toledo DSC 3+).

o Sample Prep: Weigh 3-5 mg of dried sample into a Tzero aluminum pan; crimp with a
pinhole lid (to allow volatile escape if solvated).

e Method:
o Equilibrate at 25 °C.
o Ramp 1: Heat @ 10 °C/min to 200 °C (Observe

and volatiles).

o Cool: Cool @ 10 °C/min to 0 °C (Observe crystallization

or glass transition

).

o Ramp 2: Heat @ 10 °C/min to 200 °C (Check for enantiotropic polymorphs).
o Calculation: Integrate the endothermic melting peak to find Area (J/g). Convert to

(kd/mol) using MW (210.23).

Self-Validating Check: If the melting peak in Ramp 2 shifts significantly (>2 °C) or splits

compared to Ramp 1, the material exhibits polymorphism or solvate formation.

Thermal Stability Profiling (TGA)
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Objective: Define the "Safe Operating Window" for drying and reaction temperature.
Protocol:
e Instrument: Thermogravimetric Analyzer (TGA).

e Method: Ramp 10-20 mg sample from Ambient to 350 °C @ 10 °C/min under

purge.

e Critical Thresholds:
o <100 °C: Mass loss indicates residual solvent/moisture (LOD).

o (Decomposition): The temperature at which significant mass loss (>1%) begins (likely
decarboxylation).

o Safety Rule: Process temperature must be maintained at

Solubility Thermodynamics (Van't Hoff Analysis)

Objective: Determine the temperature-dependent solubility curve for crystallization design.
Protocol:

e Solvents: Select three diverse solvents: Methanol (Polar), Toluene (Aromatic), Ethyl Acetate
(Aprotic).

e Method (Gravimetric):
o Prepare saturated suspensions at 20 °C, 40 °C, and 60 °C.
o Stir for 24 hours to ensure equilibrium.
o Filter supernatant through 0.45 um PTFE filter.

o Evaporate solvent and weigh the residue.
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e Analysis: Plot

VS.

o Linear Plot: Ideal behavior.

o Non-Linear/Kink: Indicates a change in solid form (polymorph transition) or oiling out.

Synthesis & Impurity Logic

Understanding the thermal history requires understanding the synthesis. The primary pathway
involves the alkylation of 4-hydroxy-2-methylbenzoic acid.

Crystallization 4-(2-Methoxyethoxy)-2-methylbenzoic acid

(Impurity Rejection) (Pure API Intermediate)

4-Hydroxy-2-methylbenzoic acid

(Tm ~177°C) fom oo
T Reaction n | Crude Intermediate Removes _ | I
L (Base/Solvent) = (Mixture)

____________________

1-Bromo-2-methoxyethane
(Alkylation Agent) B . -

Click to download full resolution via product page

Figure 1: Synthesis pathway and critical impurity rejection points. Thermal analysis (DSC) is
critical at the "Crude" stage to detect the melting point depression caused by Impurity 1 & 2.

Process Implications & Recommendations
Crystallization Design

e Solvent Selection: Based on the structure, Isopropyl Alcohol (IPA) or Ethyl Acetate/Heptane
mixtures are recommended. The hydrophobic methyl group and hydrophilic ether tail suggest
moderate solubility in alcohols.

o Cooling Profile: Use the DSC-derived
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to calculate the metastable zone width. A slow cooling ramp (0.5 °C/min) is advised to
prevent oiling out, which is common for "ethoxy" chain compounds.

Drying Parameters

e Max Temperature: Set drying oven temperature to

(approx. 120 °C, pending TGA confirmation) to avoid sintering the powder.

e Vacuum: Required. The compound likely has a high boiling point but may sublime; monitor
cold traps.

Analytical Reference Standard

 Purity Check: Do not rely solely on HPLC. Use DSC purity analysis (Van't Hoff plot of the
melting endotherm) to detect eutectic impurities that may co-elute on reverse-phase
columns.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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